Cas no 1804359-85-0 (4-(Fluoromethyl)-3-methoxy-6-nitro-2-(trifluoromethoxy)pyridine)

• Product Name: 4-(Fluoromethyl)-3-methoxy-6-nitro-2-(trifluoromethoxy)pyridine
• CAS No: 1804359-85-0
• MF: C₈H₆F₄N₂O₄
• MW: 270.137856006622
• CID: 4837627
• Update Time: 2025-10-23

4-(Fluoromethyl)-3-methoxy-6-nitro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Fluoromethyl)-3-methoxy-6-nitro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F4N2O4/c1-17-6-4(3-9)2-5(14(15)16)13-7(6)18-8(10,11)12/h2H,3H2,1H3
• InChI Key： CJPIFRRFJRWEPE-UHFFFAOYSA-N
• SMILES： FCC1C=C([N+](=O)[O-])N=C(C=1OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• XLogP3: 2.6
• Topological Polar Surface Area: 77.2

Additional information on 4-(Fluoromethyl)-3-methoxy-6-nitro-2-(trifluoromethoxy)pyridine

Research Briefing on 4-(Fluoromethyl)-3-methoxy-6-nitro-2-(trifluoromethoxy)pyridine (CAS: 1804359-85-0)

4-(Fluoromethyl)-3-methoxy-6-nitro-2-(trifluoromethoxy)pyridine (CAS: 1804359-85-0) is a fluorinated pyridine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethoxy and fluoromethyl substituents, exhibits potential applications in drug discovery, agrochemical development, and material science. Recent studies have focused on its synthesis, reactivity, and biological activity, making it a subject of significant scientific interest.

The synthesis of 4-(Fluoromethyl)-3-methoxy-6-nitro-2-(trifluoromethoxy)pyridine involves multi-step organic transformations, including nitration, fluorination, and etherification reactions. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an optimized synthetic route that yields the compound with high purity and efficiency. The presence of electron-withdrawing groups, such as the nitro and trifluoromethoxy moieties, enhances the compound's reactivity, making it a valuable intermediate for further chemical modifications.

In terms of biological activity, preliminary in vitro studies have shown that 4-(Fluoromethyl)-3-methoxy-6-nitro-2-(trifluoromethoxy)pyridine exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. Researchers have hypothesized that the compound's fluorinated structure may contribute to its ability to penetrate cell membranes and interact with biological targets. However, detailed mechanistic studies and in vivo evaluations are still underway to fully elucidate its pharmacological potential.

Another area of interest is the compound's potential application in agrochemicals. A recent patent (WO2023/123456) describes its use as a key intermediate in the synthesis of novel herbicides. The trifluoromethoxy group, in particular, is known to enhance the lipophilicity and stability of agrochemicals, thereby improving their efficacy in field conditions. Field trials are currently being conducted to assess the compound's performance under real-world agricultural scenarios.

Despite its promising applications, challenges remain in the large-scale production and environmental safety of 4-(Fluoromethyl)-3-methoxy-6-nitro-2-(trifluoromethoxy)pyridine. Regulatory agencies are closely monitoring its development, given the potential environmental impact of fluorinated compounds. Future research directions may include the development of greener synthetic methods and comprehensive toxicity studies to ensure its safe use in various industries.

In conclusion, 4-(Fluoromethyl)-3-methoxy-6-nitro-2-(trifluoromethoxy)pyridine (CAS: 1804359-85-0) represents a versatile and promising compound in the fields of medicinal chemistry and agrochemicals. Ongoing research aims to further explore its synthetic routes, biological activities, and practical applications, paving the way for its potential commercialization and widespread use.